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Compound of Interest

Compound Name: MMP-2 Inhibitor II

Cat. No.: B1662408 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemical compounds like MMP-2 Inhibitor II. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. By adhering to these procedural, step-

by-step instructions, your team can confidently handle this inhibitor while minimizing risks.

Hazard Identification and Personal Protective
Equipment
While a comprehensive Safety Data Sheet (SDS) for MMP-2 Inhibitor II (CAS 869577-51-5) is

not readily available from all suppliers, information from available datasheets and analogous

compounds, such as MMP-2/MMP-9 Inhibitor II, suggests that this compound should be

handled with care. Potential hazards include acute oral toxicity and adverse effects on the

aquatic environment. Therefore, a cautious approach to handling is warranted.

Personal Protective Equipment (PPE) is the first line of defense. The following PPE is

mandatory when handling MMP-2 Inhibitor II in both its powdered form and as a solution.
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PPE Component Specification Purpose

Gloves
Chemical-resistant nitrile or

neoprene gloves.

Protects skin from direct

contact. When working with

DMSO solutions, be aware that

DMSO can facilitate the

absorption of chemicals

through the skin.[1]

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from dust

particles and splashes.

Body Protection
A lab coat or an impervious

gown.

Protects skin and personal

clothing from contamination.

Respiratory Protection A dust mask or respirator.

Recommended when handling

the powdered form to prevent

inhalation. Work in a well-

ventilated area, preferably a

fume hood.[2]

Operational Plan: From Receipt to Application
A systematic approach to handling MMP-2 Inhibitor II ensures safety at every stage.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound is typically shipped at room temperature.[3]

For long-term storage, keep the container tightly sealed in a cool, dry, and well-ventilated

area at -20°C.[3][4]

2. Weighing and Reconstitution:

Preparation: Before opening the container, bring it to room temperature to avoid moisture

condensation.
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Weighing: Conduct the weighing of the powdered inhibitor inside a chemical fume hood to

minimize inhalation exposure.

Reconstitution: MMP-2 Inhibitor II is soluble in DMSO at a concentration of 200 mg/mL.[4]

When preparing a stock solution, add the solvent slowly to the powder.

Caution with DMSO: DMSO is an excellent solvent but can also penetrate the skin,

carrying dissolved substances with it.[1] Always use appropriate gloves and handle with

care.

3. Experimental Use:

When using the inhibitor in experiments, always wear the prescribed PPE.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Disposal Plan
Proper disposal of MMP-2 Inhibitor II and its containers is crucial to prevent environmental

contamination and ensure compliance with regulations.

Solid Waste:

Collect any unused powdered inhibitor and any materials used for cleaning up spills (e.g.,

absorbent pads) in a designated, labeled hazardous waste container.

Liquid Waste:

Solutions containing MMP-2 Inhibitor II should be collected in a labeled hazardous waste

container. Do not pour down the drain.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., DMSO followed by

ethanol) and collect the rinsate as hazardous liquid waste. Dispose of the rinsed

containers according to your institution's guidelines.
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Regulatory Compliance:

Dispose of all waste in accordance with local, state, and federal regulations.[2]

Key Quantitative Data
Parameter Value Source

CAS Number 869577-51-5 [4]

Molecular Formula C₁₆H₁₇NO₆S₂ [4]

Molecular Weight 383.44 g/mol [4]

Appearance White solid [4]

Solubility 200 mg/mL in DMSO [4]

Storage Temperature -20°C [3][4]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC11368.html
https://www.sigmaaldrich.com/JP/ja/product/mm/444286m
https://www.sigmaaldrich.com/JP/ja/product/mm/444286m
https://www.sigmaaldrich.com/JP/ja/product/mm/444286m
https://www.sigmaaldrich.com/JP/ja/product/mm/444286m
https://www.sigmaaldrich.com/JP/ja/product/mm/444286m
https://www.caymanchem.com/product/17267/mmp-2-inhibitor-ii
https://www.sigmaaldrich.com/JP/ja/product/mm/444286m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for MMP-2 Inhibitor II
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Caption: Workflow for the safe handling of MMP-2 Inhibitor II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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